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Compound of Interest

cis-11,12-methyleneoctadecanoyl-

COoA

Cat. No.: B15549934

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cis-11,12-
methyleneoctadecanoyl-CoA, a key intermediate in the biosynthesis of cyclopropane fatty
acids. The document details its structure, physicochemical properties, biological role, and
relevant experimental methodologies. Given the limited availability of direct experimental data
for this specific acyl-CoA, this guide incorporates information from its corresponding fatty acid,
lactobacillic acid, and general principles of acyl-CoA biochemistry.

Core Concepts: Structure and Physicochemical
Properties

cis-11,12-methyleneoctadecanoyl-CoA is a derivative of lactobacillic acid, a cyclopropane-
containing fatty acid primarily found in the cell membranes of various bacteria, including
Lactobacillus species. The molecule consists of an 18-carbon acyl chain with a cis-configured
cyclopropane ring at the 11th and 12th carbon positions, attached to a coenzyme A (CoA)
molecule via a high-energy thioester bond.

Structural Information
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Identifier Value

S-(2-(3-((R)-2,4-dihydroxy-3,3-
IUPAC Name dimethylbutanamido)propanamido)ethyl)
(11R,12S)-11,12-methyleneoctadecanethioate

cis-11,12-Methyleneoctadecanoyl-coenzyme A,

Synonyms )
Lactobacillyl-CoA

Molecular Formula C40H70N7017P3S

Molecular Weight 1046.01 g/mol [1]

Physicochemical Properties

Direct experimental data for cis-11,12-methyleneoctadecanoyl-CoA is scarce. The following
table includes data for its precursor fatty acid, cis-11,12-methyleneoctadecanoic acid
(lactobacillic acid), and general properties of long-chain acyl-CoAs.
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Value (for cis-11,12-

Property methyleneoctadecanoic Notes and References
acid)

Molecular Formula C19H3602 [2][3]

Molecular Weight 296.49 g/mol [2][3]

Physical State Liquid (at room temperature) [2]

) Commercially available at

Purity [2][3]
>99%

Storage Freezer [2][3]

Soluble in organic solvents like
chloroform. The CoA derivative
Solubility is expected to be water-soluble
due to the hydrophilic nature of

Coenzyme A.

For a related C16 compound,

cis-11,12-methylene-

hexadecanoic acid,

o Based on data for a C16
Spectral Data (1H-NMR) characteristic peaks for the
) analog.[4]
cyclopropane ring protons are
observed around 0.60 ppm

and -0.30 ppm.

The mass spectrum of the

DMOX derivative of the C16 Based on data for a C16
analog shows a molecular ion analog.[4]

at m/z 321.

Mass Spectrometry

Biological Role and Metabolic Pathways

cis-11,12-methyleneoctadecanoyl-CoA is not a standalone signaling molecule but plays a
crucial role in the modification of bacterial cell membranes, which in turn influences cellular
signaling and stress response.
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Biosynthesis of Cyclopropane Fatty Acids

The primary role of cis-11,12-methyleneoctadecanoyl-CoA is as a precursor in the
biosynthesis of cyclopropane fatty acids (CFASs) that are incorporated into phospholipids of
bacterial membranes. This process is a key mechanism for bacteria to adapt to environmental
stresses. The biosynthesis is catalyzed by cyclopropane fatty acid synthase (CFAS).[5]
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Unsaturated Fatty Acyl Substrate Product Cyclopropane Fatty Acyl
Group (in Phospholipid) | Group (in Phospholipid)
Cyclopropane Fatty Acid
Methylene Synthase (CFAS)
Donor Byproduct "| s-adenosyl-L-homocysteine
(SAH)

S-adenosyl-L-methionine
(SAM)

Start: cis-11,12-methylene-
octadecanoic acid + CoA

1. Activation of Fatty Acid
Environmental Stress (o TilHN) 101
(e.g., low pH, oxidative stress) l

2. Reaction with Coenzyme A
(pH 8.0)

Upregulation of
CFAS Expression

l 3. Purification
(Reverse-Phase HPLC)

Increased CFA in
Membrane Phospholipids

4. Verification
(MS, NMR)

Alteration of Membrane
Properties (Fluidity, Permeability)

End: Purified cis-11,12-methylene-
octadecanoyl-CoA

Enhanced Bacterial Survival

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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